Cas no 90052-61-2 (Azulene, 3-bromo-1,4-dimethyl-7-(1-methylethyl)-)

• Product Name: Azulene, 3-bromo-1,4-dimethyl-7-(1-methylethyl)-
• CAS No: 90052-61-2
• MF: C₁₅H₁₇Br
• MW: 277.199483633041
• CID: 795480
• PubChem ID: 14293218
• Update Time: 2025-04-19

Azulene, 3-bromo-1,4-dimethyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Azulene, 3-bromo-1,4-dimethyl-7-(1-methylethyl)-
• 3-bromo-1,4-dimethyl-7-propan-2-ylazulene
• DTXSID60558557
• 90052-61-2
• 3-Bromo-1,4-dimethyl-7-(propan-2-yl)azulene

• Inchi： 1S/C15H17Br/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)16/h5-9H,1-4H3
• InChI Key： VJIVSYPFUBBXEU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C2C=C(C=CC(C)=C21)C(C)C

Computed Properties

• Exact Mass: 276.05136g/mol
• Monoisotopic Mass: 276.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes